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Compound of Interest

Compound Name: 2-Chloro-5-methoxynicotinonitrile

Cat. No.: B2394700 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of 2-Chloro-5-methoxynicotinonitrile

Introduction
2-Chloro-5-methoxynicotinonitrile is a substituted pyridine derivative utilized in medicinal

chemistry and drug development as a versatile building block. Its unique arrangement of

chloro, methoxy, and cyano functional groups on a pyridine core makes it a valuable

intermediate for synthesizing a range of complex target molecules. However, these same

functional groups contribute to its potential biological activity and associated chemical hazards.

This guide provides a comprehensive overview of the safety profile and potential hazards of 2-
Chloro-5-methoxynicotinonitrile, offering field-proven insights for researchers, scientists, and

drug development professionals to ensure its safe handling and use in a laboratory setting.

Chemical Identity and Physical Properties
A clear understanding of the compound's basic properties is the foundation of a robust safety

assessment.
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Property Value Source

IUPAC Name
2-chloro-5-methoxypyridine-3-

carbonitrile
[1]

CAS Number 74650-73-0

Molecular Formula C₇H₅ClN₂O [1]

Molecular Weight 168.58 g/mol

Physical Form Solid

Purity Typically ≥97%

Storage Refrigerator

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating chemical hazards. The primary known hazard for 2-Chloro-5-
methoxynicotinonitrile is its acute oral toxicity.

2.1. Confirmed GHS Classification

Safety data provided by major suppliers confirms a significant acute toxicity hazard if the

compound is ingested.

Pictogram: GHS06 - Skull and Crossbones

Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed

This classification places the compound in a high-hazard category, necessitating stringent

handling controls to prevent ingestion.

2.2. Inferred and Potential Hazards from Structural Analogs
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Due to a lack of comprehensive public data for 2-Chloro-5-methoxynicotinonitrile, a

conservative safety approach requires examining the hazards of structurally similar

compounds. This analysis suggests that additional hazards are highly probable.

Hazard Statement Description Present in Analog? Analog Compound

H312
Harmful in contact

with skin
Yes

2-Chloro-5-

methoxybenzonitrile[2]

H332 Harmful if inhaled Yes
2-Chloro-5-

methoxybenzonitrile[2]

H315 Causes skin irritation Yes

2-Chloro-5-

methoxybenzonitrile,

5-Chloro-2-

methoxybenzonitrile[2]

[3]

H319
Causes serious eye

irritation
Yes

2-Chloro-5-

methoxybenzonitrile,

5-Chloro-2-

methoxybenzonitrile[2]

[3]

H335
May cause respiratory

irritation
Yes

2-Chloro-5-

methoxybenzonitrile,

5-Chloro-2-

methoxybenzonitrile[2]

[3]

H412

Harmful to aquatic life

with long lasting

effects

Yes

5-Chloro-2-

nitropyridine (related

structure)[4]

Causality and Expert Rationale: The presence of a chlorinated aromatic ring and a nitrile group

suggests the potential for skin, eye, and respiratory irritation. Halogenated organics can be

absorbed dermally, and nitrile compounds can have varying degrees of systemic toxicity.

Therefore, it is prudent to handle 2-Chloro-5-methoxynicotinonitrile as if it possesses these

additional hazards until specific data becomes available.
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Toxicological Profile
The primary toxicological concern is acute toxicity upon ingestion, as indicated by the H301

classification. The mechanism of toxicity is not well-documented in public literature, but nitrile-

containing compounds can sometimes metabolize to release cyanide, a potent inhibitor of

cellular respiration.

Acute Toxicity: Toxic if swallowed. Based on analogs, it should also be treated as potentially

harmful if inhaled or absorbed through the skin.[2]

Skin Corrosion/Irritation: Expected to be a skin irritant.[2][3]

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[2][3]

Respiratory/Skin Sensitization: No data is available, but chemicals that are skin irritants can

sometimes be sensitizers.

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data is available.

Safe Handling and Personal Protective Equipment
(PPE)
A self-validating safety protocol is essential when handling compounds with high acute toxicity.

The following workflow is mandatory.

4.1. Engineering Controls

Fume Hood: All handling of solid 2-Chloro-5-methoxynicotinonitrile and its solutions must

be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.

Ventilation: Ensure the laboratory has adequate general ventilation.[5]

4.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[5]

Skin Protection: A flame-retardant lab coat and impervious clothing are required.[5] Nitrile or

neoprene gloves should be worn. Always inspect gloves for tears or holes before use and
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practice proper glove removal technique to avoid skin contact.

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are insufficient (e.g., during a large spill), a full-face respirator with appropriate

cartridges should be used.[5]

4.3. Safe Handling Workflow

The following diagram outlines the mandatory workflow for handling 2-Chloro-5-
methoxynicotinonitrile.
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Safe Handling Workflow for 2-Chloro-5-methoxynicotinonitrile

Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
Functionality

3. Assemble All
Required Materials

4. Weigh Compound
in Fume Hood

Proceed to Handling

5. Prepare Solution
in Fume Hood

6. Perform Reaction
in Closed System

Spill Occurs?

7. Decontaminate Glassware
& Surfaces

Proceed to Cleanup

8. Segregate Waste
(Solid & Liquid)

9. Doff & Dispose PPE

10. Wash Hands Thoroughly

No

Execute Spill
Cleanup Protocol

Yes

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Chloro-5-methoxynicotinonitrile.
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Emergency Procedures and First Aid
Immediate and correct response to an exposure is critical.

If Inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

Following Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[4]

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[4][5]

Following Ingestion:Do NOT induce vomiting. Rinse mouth with water. Never give anything

by mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Stability and Reactivity
Understanding the chemical's stability is key to preventing hazardous reactions.

Chemical Stability: The product is stable under normal handling and storage conditions.[2]

Conditions to Avoid: Keep away from heat, sparks, and flame.[2]

Incompatible Materials: Strong acids, strong bases, strong oxidizing agents, and strong

reducing agents.[2]

Hazardous Decomposition Products: Thermal decomposition may release toxic and irritating

gases, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride

(HCl).[4]

Storage and Disposal Considerations
Proper storage and disposal are crucial for laboratory and environmental safety.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The

recommended storage temperature is refrigerated.

Disposal: Dispose of this material and its container as hazardous waste. All waste must be

handled in accordance with local, state, and federal regulations. Do not let the chemical

enter drains, as it may be harmful to aquatic life.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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